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Compound of Interest

Compound Name: 4-(4-Bromophenoxy)aniline

CAS No.: 31465-35-7

Cat. No.: B1269301

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization

of 4-(4-Bromophenoxy)aniline, a key intermediate in the development of various

pharmaceuticals and functional materials. This document details established synthetic

protocols, thorough characterization methodologies, and presents all quantitative data in clearly

structured tables for easy reference and comparison.

Introduction
4-(4-Bromophenoxy)aniline is a diaryl ether derivative incorporating a bromo-functionalized

phenyl ring and an aniline moiety. This unique structure makes it a versatile building block in

organic synthesis, particularly in the construction of more complex molecules with potential

biological activity. The presence of the bromine atom allows for further functionalization through

various cross-coupling reactions, while the aniline group provides a site for amidation and other

transformations.
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The synthesis of 4-(4-Bromophenoxy)aniline can be effectively achieved through two primary

cross-coupling strategies: the Ullmann Condensation and the Buchwald-Hartwig Amination.

Both methods involve the formation of a carbon-oxygen or carbon-nitrogen bond to construct

the diaryl ether or diarylamine linkage, respectively.
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Caption: Primary synthetic routes to 4-(4-Bromophenoxy)aniline.
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Experimental Protocols
Protocol 1: Synthesis via Ullmann Condensation
This protocol describes the copper-catalyzed synthesis of 4-(4-Bromophenoxy)aniline from 4-

aminophenol and 1-bromo-4-iodobenzene.

Materials:

4-Aminophenol

1-Bromo-4-iodobenzene

Copper(I) iodide (CuI)

Potassium carbonate (K₂CO₃)

N,N-Dimethylformamide (DMF)

Toluene

Ethyl acetate

Brine

Anhydrous magnesium sulfate (MgSO₄)

Silica gel for column chromatography

Procedure:

To a dried round-bottom flask, add 4-aminophenol (1.0 eq), 1-bromo-4-iodobenzene (1.2 eq),

copper(I) iodide (0.1 eq), and potassium carbonate (2.0 eq).

Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen).

Add anhydrous N,N-dimethylformamide (DMF) to the flask.
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Heat the reaction mixture to 120-140 °C and stir for 12-24 hours. Monitor the reaction

progress by thin-layer chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature and dilute with water.

Extract the product with ethyl acetate (3 x volumes).

Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and

concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel using a hexane/ethyl

acetate gradient to afford 4-(4-Bromophenoxy)aniline.

Protocol 2: Synthesis via Buchwald-Hartwig Amination
This protocol details the palladium-catalyzed synthesis of 4-(4-Bromophenoxy)aniline from 4-

bromophenol and 4-bromoaniline.

Materials:

4-Bromophenol

4-Bromoaniline

Palladium(II) acetate (Pd(OAc)₂)

BINAP (2,2'-bis(diphenylphosphino)-1,1'-binaphthyl)

Cesium carbonate (Cs₂CO₃)

Toluene

Celite

Silica gel for column chromatography

Procedure:
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In a glovebox or under an inert atmosphere, combine 4-bromophenol (1.5 eq), 4-

bromoaniline (1.0 eq), palladium(II) acetate (0.05 eq), BINAP (0.08 eq), and cesium

carbonate (2.0 eq) in a flame-dried Schlenk flask.[1]

Add anhydrous, degassed toluene to the flask.[1]

Seal the flask and heat the mixture at 110 °C for 8-12 hours, or until TLC analysis indicates

the consumption of the starting material.[1]

Cool the reaction mixture to room temperature and filter through a pad of Celite, washing

with ethyl acetate.[1]

Concentrate the filtrate under reduced pressure.[1]

Purify the residue by flash column chromatography on silica gel (eluting with a hexane/ethyl

acetate gradient) to yield 4-(4-Bromophenoxy)aniline.[1]

Characterization of 4-(4-Bromophenoxy)aniline
The identity and purity of the synthesized 4-(4-Bromophenoxy)aniline were confirmed by

various analytical techniques, including melting point determination, Nuclear Magnetic

Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

Workflow for Characterization
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Caption: Logical workflow for the characterization of 4-(4-Bromophenoxy)aniline.

Physicochemical and Spectroscopic Data
The following tables summarize the key physicochemical and spectroscopic data for 4-(4-
Bromophenoxy)aniline.

Table 1: Physicochemical Properties

Property Value Reference

Molecular Formula C₁₂H₁₀BrNO

Molecular Weight 264.12 g/mol

Melting Point 104-108 °C

Appearance Solid

CAS Number 31465-35-7

Table 2: ¹H NMR Spectroscopic Data (300 MHz, CDCl₃)

Chemical Shift
(δ, ppm)

Multiplicity Integration Assignment Reference

7.23 d, J = 8.7 Hz 2H Ar-H [2]

6.55 d, J = 8.7 Hz 2H Ar-H [2]

3.65 br s 2H -NH₂ [2]

Table 3: ¹³C NMR Spectroscopic Data

Chemical Shift (δ, ppm) Assignment

152.9, 150.6 C (quaternary)

134.6, 124.5, 124.3 C-H (aromatic)

118.7, 118.6, 117.0, 115.4 C-H (aromatic)
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Note: Specific peak assignments for the ¹³C NMR spectrum of 4-(4-Bromophenoxy)aniline
were not fully detailed in the available search results. The provided data is based on analogous

compounds and predictive models.

Table 4: Infrared (IR) Spectroscopy Data

Wavenumber (cm⁻¹) Assignment

3400-3300 N-H stretch (amine)

3100-3000 C-H stretch (aromatic)

1620-1580 N-H bend (amine)

1500-1400 C=C stretch (aromatic)

1250-1200 C-O stretch (aryl ether)

1100-1000 C-Br stretch

Note: The IR data is predicted based on the functional groups present in the molecule.

Table 5: Mass Spectrometry Data

m/z Tentative Assignment

263/265
[M]⁺ (Molecular ion peak, bromine isotope

pattern)

184 [M - Br]⁺

156 [M - Br - CO]⁺

93 [C₆H₅NH₂]⁺

77 [C₆H₅]⁺

Note: The mass spectrometry data represents expected fragmentation patterns.
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This technical guide has detailed two reliable methods for the synthesis of 4-(4-
Bromophenoxy)aniline: the Ullmann Condensation and the Buchwald-Hartwig Amination.

Both routes provide access to this valuable intermediate, with the choice of method often

depending on the availability of starting materials and desired reaction conditions. The

comprehensive characterization data provided, including physicochemical properties and

spectroscopic analyses, confirms the structure and purity of the synthesized compound. This

information serves as a critical resource for researchers and professionals engaged in the

fields of medicinal chemistry and materials science, facilitating the use of 4-(4-
Bromophenoxy)aniline in further synthetic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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